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Compound of Interest

Compound Name: Disiloxane

cat. No.: BO77578

Disiloxane (Si2HeO) is the simplest member of the siloxane family, characterized by a central
Si-O-Si linkage with hydrogen atoms bonded to the silicon atoms.[1] This foundational
compound and its derivatives are of significant interest to researchers and professionals in
materials science, chemistry, and drug development due to their unique chemical properties
and versatile applications.[2] This guide provides a comprehensive overview of disiloxane, its
identifiers, physicochemical properties, synthesis methodologies, and its emerging role in
pharmaceutical and biomedical fields.

Core ldentifiers and Nomenclature

Accurate identification is critical in scientific research and development. Disiloxane is
cataloged under several names and reference numbers across various chemical databases.
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Identifier Type Value Reference
CAS Number 13597-73-4 [2]131[4]
IUPAC Name silyloxysilane [5]

Disilyl ether, Disilyl oxide,
Synonyms . . . . [1][3][6]
Silicyl oxide, Silane, oxybis-

Molecular Formula HeOSi2 [31[5][6]
InChI=1S/H60Si2/c2-1-3/h2-

InChl [3][5]
3H3
KPUWHANPEXNPJT-

InChliKey [31[5]
UHFFFAOYSA-N

Canonical SMILES O([SIH3])[SiH3] [31[5]

PubChem CID 123318 [1][5]

EPA DSSTox ID DTXSID70929193 [1][5]

Physicochemical and Structural Properties

Disiloxane is a colorless, pungent gas under standard conditions.[1] Its molecular structure is

notable for its wide Si-O-Si bond angle, which influences its chemical stability and reactivity.[1]

[2] This unusual angle is attributed to negative hyperconjugation between the oxygen p orbitals
and the silicon o* antibonding orbitals.[1]
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Property Value Notes

Molecular Weight 78.22 g/mol [21[3][6]

Appearance Colorless gas [1][2]

Melting Point -144 °C [31[6]

Boiling Point -15.2°C [11[31[6]

Density 0.881 g/cm? At -80 °CJ3]

Vapor Pressure 3010 mmHg At 25 °C[6]

Si-O-Si Bond Angle ~142° In the solid state at 108 K[1]
Dipole Moment 0.24D [1]

Synthesis and Experimental Protocols

The synthesis of disiloxanes can be achieved through various methods, including the
dehydrogenative coupling of silanes and silanols or the hydrosilylation of alkenes and alkynes
for more complex derivatives.[7][8] Below is a representative experimental protocol for the
cobalt-catalyzed synthesis of symmetrical siloxanes from silanes and water, which illustrates a
modern approach to forming the disiloxane bond.

Experimental Protocol: Cobalt-Catalyzed Synthesis of Symmetrical Siloxanes|8]

This protocol describes the synthesis of symmetrical siloxanes via the dehydrocoupling of
silanes with water, catalyzed by a NNNHtBu cobalt(ll) pincer complex. The reaction proceeds
under mild conditions and produces molecular hydrogen as the only byproduct.[8]

e Materials and Setup:
o Reactants: Primary or secondary silane (e.g., phenylsilane), deionized water.
o Catalyst: NNNHtBu cobalt(ll) pincer complex.

o Solvent: Anhydrous solvent (e.g., THF), if required.
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Apparatus: A Schlenk flask or a similar reaction vessel equipped with a magnetic stirrer,
under an inert nitrogen atmosphere. All reactions should be performed in a well-ventilated
fume hood.[8]

e Procedure:

[¢]

Under a nitrogen atmosphere, the silane is added to the reaction vessel.

The cobalt(ll) catalyst is introduced into the reaction vessel. The catalyst loading is
typically low (e.g., 1-5 mol%).

Deionized water (as a reactant) is added stoichiometrically to the mixture.

The reaction mixture is stirred at room temperature or slightly elevated temperatures, as
specified for the particular silane.

The reaction progress is monitored by techniques such as NMR spectroscopy (*H, 2°Si) or
GC-MS to observe the consumption of the silane and the formation of the disiloxane
product.

Upon completion, the product can be isolated by removing the solvent under vacuum.
Further purification, if necessary, can be performed using standard techniques like
distillation or chromatography.

Mechanism: The reaction is understood to proceed via a homogeneous pathway involving

the catalytic oxidation of the silane to a silanol, followed by a dehydrocoupling process to
form the Si-O-Si bond of the disiloxane.[8]
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Workflow for Cobalt-Catalyzed Disiloxane Synthesis.

Applications in Research and Drug Development

While the parent disiloxane is a foundational chemical, its derivatives have widespread
applications, from consumer products to advanced biomedical technologies.[1][2]

o Cosmetics and Personal Care: Volatile, low-molecular-weight siloxanes like
hexamethyldisiloxane are used extensively in cosmetics to provide a smooth, non-greasy
feel and to act as a fast-drying solvent in products like sunscreens, hair sprays, and
moisturizers.[1]

 Industrial Uses: Disiloxanes serve as precursors for silicone polymers, high-performance
lubricants, and sealants due to their thermal stability.[2][6]

e Drug Delivery and Biomedical Applications:

o Topical Formulations: Low-molecular-weight volatile silicones are used in topical spray
formulations to deliver drugs, offering benefits like non-irritation and effective solubilization
of the active pharmaceutical ingredient (AP1).[9]
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o Prodrug Strategies: The reactivity of silyl ethers, which contain the Si-O-C linkage
analogous to the Si-O-Si bond in disiloxanes, can be controlled. This allows for their use
in acid-sensitive prodrugs designed to release the active drug under specific physiological
conditions, such as the acidic environment of the stomach.[10]

o Biocompatible Materials: The biocompatibility of certain siloxane derivatives makes them
suitable for use in medical devices and drug delivery systems.[11] For instance,
divinyltetramethyldisiloxane (DVTMS) is being explored for these applications due to its
non-toxic nature.[11]

o Protecting Groups in Synthesis: In complex organic synthesis, particularly in drug
discovery, disiloxane-based protecting groups like tetraisopropyldisiloxane (TIPDS) are
used to protect diols, allowing for selective reactions at other parts of a molecule.[12]
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Classification of Siloxanes.

Safety and Handling
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Disiloxane itself is a gas and should be handled with appropriate precautions in a well-
ventilated area.[6] For its common liquid derivatives like hexamethyldisiloxane, standard
laboratory safety protocols are required. This includes using personal protective equipment
such as safety glasses, gloves, and handling the substance in a fume hood.[13] Many short-
chain siloxanes are considered to have low toxicity and are generally regarded as safe for use
in consumer products.[14][15] However, as with any chemical, a thorough review of the specific
Safety Data Sheet (SDS) is essential before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to Disiloxane].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b077578#disiloxane-cas-number-and-identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://datasheets.scbt.com/sc-250106.pdf
https://www.benchchem.com/product/b077578#disiloxane-cas-number-and-identifiers
https://www.benchchem.com/product/b077578#disiloxane-cas-number-and-identifiers
https://www.benchchem.com/product/b077578#disiloxane-cas-number-and-identifiers
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b077578?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077578?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

